Cas no 401817-30-9 (2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride)

• Product Name: 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride
• CAS No: 401817-30-9
• MF: C₇H₁₈ClN₃
• MW: 179.690920352936
• MDL: MFCD20483879
• CID: 2093369
• PubChem ID: 17962418
• Update Time: 2025-06-11

2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)ethanamine hydrochloride
• 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride
• 1-(2-Aminoethyl)-4-methylpiperazine Hydrochloride
• 2-(4-methylpiperazin-1-yl)ethan-1-amine hydrochloride
• 401817-30-9
• AKOS024258787
• AS-68102
• 2-(4-Methyl-1-piperazinyl)ethanamine Hydrochloride
• T71178
• 646051-17-4
• SCHEMBL1934087
• 1-(2-Aminoethyl)-4-methylpiperazine HCl
• 2-(4-Methylpiperazin-1-yl)ethanaminehydrochloride
• SY344205
• CS-0452263
• 1-Piperazineethanamine, 4-methyl-, hydrochloride (1:x)
• 2-(4-Methylpiperazin-1-yl)ethanamine HCl
• MFCD20483879
• 805-736-3

• MDL： MFCD20483879
• Inchi： 1S/C7H17N3.ClH/c1-9-4-6-10(3-2-8)7-5-9;/h2-8H2,1H3;1H
• InChI Key： KGJPTLVFRDJLHM-UHFFFAOYSA-N
• SMILES： Cl.N1(CCN)CCN(C)CC1

Computed Properties

• Exact Mass: 179.1189253g/mol
• Monoisotopic Mass: 179.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride

Introduction to 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride (CAS No. 401817-30-9)

2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 401817-30-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride features a piperazine ring substituted at the 4-position with a methyl group, attached to an ethanamine moiety. This structural motif is particularly interesting due to its potential interactions with biological targets, such as enzymes and receptors. The hydrochloride form ensures that the compound is more readily soluble in aqueous solutions, which is a critical factor in both laboratory research and pharmaceutical formulation.

In recent years, there has been growing interest in piperazine derivatives due to their role as pharmacophores in the development of drugs targeting various therapeutic areas. The 4-methylpiperazine moiety, in particular, has been extensively studied for its ability to modulate neurotransmitter systems, making it a promising candidate for treating neurological and psychiatric disorders. Current research indicates that compounds incorporating this structural element exhibit potent effects on serotonin and dopamine receptors, which are key targets in conditions such as depression, anxiety, and schizophrenia.

One of the most compelling aspects of 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride is its versatility as a building block in drug discovery. Its chemical properties allow for facile modifications at multiple positions, enabling the synthesis of novel analogs with tailored biological activities. For instance, researchers have explored derivatives of this compound that exhibit enhanced binding affinity or selectivity for specific receptors. These modifications are often guided by computational modeling and high-throughput screening techniques, which have become indispensable tools in modern medicinal chemistry.

The pharmacological profile of 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride has been the subject of several preclinical studies. These investigations have revealed that the compound demonstrates significant potential as an intermediate in the development of drugs with therapeutic effects on central nervous system disorders. Notably, its ability to interact with both serotonin and dopamine receptors suggests that it could be useful in treating conditions where dysregulation of these neurotransmitter systems is implicated. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) makes it a valuable candidate for structure-based drug design.

From a synthetic chemistry perspective, 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride serves as a versatile precursor for more complex molecules. The hydrochloride salt form particularly facilitates its use in multi-step synthetic routes due to improved handling properties and reactivity. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, making it accessible for both academic research and industrial applications. These advancements are crucial for accelerating drug discovery efforts and bringing new therapeutic agents to market.

The biological activity of 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride has been further explored through mechanism-based studies. Researchers have investigated its interactions with various enzymes and receptors using biochemical assays and molecular modeling techniques. These studies have provided insights into how the compound exerts its effects at the molecular level. For example, it has been observed that the 4-methylpiperazine moiety plays a critical role in modulating receptor conformation and ligand binding affinity. Such detailed understanding is essential for optimizing drug candidates and minimizing potential side effects.

In conclusion, 2-(4-methylpiperazin-1-yl)ethanamine;hydrochloride (CAS No. 401817-30-9) is a compound of considerable interest in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting neurological and psychiatric disorders. The growing body of research on piperazine derivatives underscores their potential as pharmacological tools, with compounds like this one paving the way for innovative treatments. As synthetic chemistry continues to evolve, the accessibility and utility of such intermediates will undoubtedly contribute to advancements across multiple therapeutic domains.